Cas no 2137685-81-3 (1-(2-formylpyridin-4-yl)-3-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(2-formylpyridin-4-yl)-3-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2137685-81-3
• MF: C₁₁H₉N₃O₃
• MW: 231.207462072372
• CID: 6279977
• PubChem ID: 165453315
• Update Time: 2025-10-29

1-(2-formylpyridin-4-yl)-3-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-731604
• 1-(2-formylpyridin-4-yl)-3-methyl-1H-pyrazole-4-carboxylic acid
• 2137685-81-3

• Inchi： 1S/C11H9N3O3/c1-7-10(11(16)17)5-14(13-7)9-2-3-12-8(4-9)6-15/h2-6H,1H3,(H,16,17)
• InChI Key： XMUISIWESKTMAL-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C2C=CN=C(C=O)C=2)N=C1C)=O

Computed Properties

• Exact Mass: 231.06439116g/mol
• Monoisotopic Mass: 231.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 85.1Ų

Additional information on 1-(2-formylpyridin-4-yl)-3-methyl-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 1-(2-Formylpyridin-4-yl)-3-methyl-1H-pyrazole-4-carboxylic Acid (CAS No. 2137685-81-3)

The compound 1-(2-formylpyridin-4-yl)-3-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2137685-81-3) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, pharmaceuticals, and material science. This heterocyclic compound features a unique combination of a pyridine ring, a pyrazole moiety, and a carboxylic acid functional group, making it a versatile intermediate for synthesizing more complex structures. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, agrochemicals, and advanced materials.

One of the key reasons for the growing interest in 1-(2-formylpyridin-4-yl)-3-methyl-1H-pyrazole-4-carboxylic acid is its role as a building block in the development of novel pharmaceutical agents. The presence of both formyl and carboxylic acid groups allows for further derivatization, enabling the creation of targeted therapies. For instance, this compound has been explored in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. Its structural uniqueness aligns with the current trend in precision medicine, where tailored molecular designs are essential for effective treatment.

In addition to its pharmaceutical applications, CAS No. 2137685-81-3 is also relevant in the field of agrochemicals. The pyridine and pyrazole rings are common motifs in pesticides and herbicides, offering enhanced stability and bioactivity. With the global push toward sustainable agriculture, researchers are investigating this compound as a potential candidate for developing next-generation crop protection agents. Its compatibility with green chemistry principles further boosts its appeal in this sector.

The compound’s physicochemical properties, such as solubility, stability, and reactivity, are critical for its applications. 1-(2-formylpyridin-4-yl)-3-methyl-1H-pyrazole-4-carboxylic acid exhibits moderate solubility in polar organic solvents, which facilitates its use in various synthetic protocols. Its stability under ambient conditions makes it a reliable reagent for long-term storage and transportation. These attributes are particularly valuable in industrial settings where consistency and reproducibility are paramount.

Another area where this compound shines is in material science. The integration of heterocyclic compounds into polymers and coatings can impart desirable properties such as UV resistance, thermal stability, and mechanical strength. Researchers are exploring the potential of CAS No. 2137685-81-3 in creating advanced materials for electronics, automotive, and aerospace industries. Its ability to form coordination complexes with metals also opens doors for applications in catalysis and sensors.

From a synthetic chemistry perspective, the preparation of 1-(2-formylpyridin-4-yl)-3-methyl-1H-pyrazole-4-carboxylic acid involves multi-step reactions, often starting from readily available precursors like 4-pyridinecarboxaldehyde and 3-methyl-1H-pyrazole-4-carboxylic acid. Optimizing these synthetic routes is a focal point for chemists aiming to improve yield and reduce environmental impact. Recent advancements in flow chemistry and microwave-assisted synthesis have shown promise in enhancing the efficiency of producing this compound.

The safety profile of CAS No. 2137685-81-3 is another critical consideration. While it is not classified as hazardous under standard regulations, proper handling procedures should still be followed to ensure workplace safety. Material Safety Data Sheets (MSDS) provide detailed guidelines on storage, handling, and disposal, aligning with global occupational health and safety standards. This aspect is particularly important for manufacturers and researchers working with this compound on a large scale.

In conclusion, 1-(2-formylpyridin-4-yl)-3-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2137685-81-3) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features and adaptability make it a valuable asset in modern chemical research and industrial processes. As the demand for innovative solutions in these fields continues to rise, this compound is poised to play a pivotal role in shaping future advancements.